Cas no 2172270-85-6 (5-{5-cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile)

• Product Name: 5-{5-cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile
• CAS No: 2172270-85-6
• MF: C₁₄H₂₃N₅
• MW: 261.365922212601
• CID: 6092330
• PubChem ID: 165591783
• Update Time: 2025-10-25

5-{5-cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-{5-cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile
• EN300-1597207
• 2172270-85-6
• 5-{5-cyclopentyl-4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}pentanenitrile

• Inchi： 1S/C14H23N5/c1-16-11-13-14(12-7-3-4-8-12)19(18-17-13)10-6-2-5-9-15/h12,16H,2-8,10-11H2,1H3
• InChI Key： XTTWEWPNQSHLDD-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)C(=C(CNC)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 261.19534575g/mol
• Monoisotopic Mass: 261.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-{5-cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile

5-{5-Cyclopentyl-4-(Methylamino)Methyl-1H-1,2,3-Triazol-1-yl}Pentanenitrile: A Comprehensive Overview

5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile (CAS No. 2172270-85-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile is composed of a pentanenitrile backbone linked to a 1,2,3-triazole ring substituted with a cyclopentyl group and a methylamino methyl moiety. The 1,2,3-triazole ring is known for its stability and bioisosteric properties, making it a valuable scaffold in drug design. The cyclopentyl group and the methylamino methyl substituents contribute to the compound's lipophilicity and hydrogen-bonding capabilities, which are crucial for its biological activity.

The synthesis of 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile can be achieved through various methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for forming 1,2,3-triazoles. The synthesis typically starts with the preparation of an azide-functionalized pentanenitrile derivative and an alkyne-functionalized cyclopentyl-methylamine precursor. The CuAAC reaction then proceeds under mild conditions to yield the desired product with high efficiency and selectivity.

Recent studies have explored the biological properties of 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases. These findings suggest that it could be developed as a therapeutic agent for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile has been investigated for its anti-inflammatory effects. Studies using cell-based assays have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity makes it a promising candidate for treating inflammatory disorders like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile has also been evaluated in preclinical models. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in preliminary safety assessments.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. Ongoing studies aim to determine optimal dosing regimens and to assess its therapeutic potential in various disease models.

In conclusion, 5-{5-Cyclopentyl-4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}pentanenitrile (CAS No. 2172270-85-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatments in various medical fields.